Cas no 23885-43-0 (Zapoterin)

• Product Name: Zapoterin
• CAS No: 23885-43-0
• Molecular Formula: C₂₆H₃₀O₈
• Molecular Weight: 470.51200
• CID: 1415716
• PubChem ID: 441812

Zapoterin Properties

Names and Identifiers

• Zapoterin
• [ "" ]
• C08788
• Q27108585
• 23885-43-0
• CHEBI:10105
• 35796-71-5
• FS-9795
• DTXSID50331634
• AKOS040763040
• 11alpha-Hydroxyobacunoic acid 3,4-lactone
• AC1L9BPG
• 11
• (1R,2R,4S,7S,8S,10S,11R,12R,18R)-7-(furan-3-yl)-10-hydroxy-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icos-13-ene-5,15,20-trione
• A-Hydroxyobacunoic acid 3,4-lactone
• CHEMBL3235617
• (1R, 2R, 4S, 7S, 8S, 10S, 11R, 12R, 18R)-7-(furan-3-yl)-10-hydroxy-1, 8, 12, 17, 17-pentamethyl-3, 6, 16-trioxapentacyclo[9.9.0.02, 4.02, 8.012, 18]icos-13-ene-5, 15, 20-trione

• InChIKey： OZGKITZRRFNYRV-CHALWBKJSA-N
• Inchi： 1S/C26H30O8/c1-22(2)15-10-16(28)25(5)18(23(15,3)8-6-17(29)33-22)14(27)11-24(4)19(13-7-9-31-12-13)32-21(30)20-26(24,25)34-20/h6-9,12,14-15,18-20,27H,10-11H2,1-5H3/t14-,15-,18+,19-,20+,23-,24-,25+,26+/m0/s1
• SMILES： O1[C@]2([H])C(=O)O[C@@]([H])(C3=C([H])OC([H])=C3[H])[C@]3(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]4([H])[C@]5(C([H])=C([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])[C@]5([H])C([H])([H])C([C@@]4(C([H])([H])[H])[C@]132)=O)C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 470.19406791g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 470.19406791g/mol
• Heavy Atom Count: 34
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 116

Experimental Properties

• Boiling Point: 346.8±17.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 167.6±27.4 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids